Cas no 1361749-97-4 (Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate
• CAS No: 1361749-97-4
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4933690
• Update Time: 2025-06-14

Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-5-7(3-11)14-4-6(10(15)16-2)8(5)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： OOIUJZILXZIGNX-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=C(C(F)F)C(C(=O)OC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate

Recent Advances in the Application of Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS: 1361749-97-4) in Chemical Biology and Pharmaceutical Research

Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS: 1361749-97-4) is a highly versatile intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting various diseases. Recent studies have highlighted its significance in the construction of pyridine-based scaffolds, which are crucial for drug discovery due to their pharmacological properties. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

One of the key areas of interest is the role of Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate in the synthesis of kinase inhibitors. Kinases are pivotal targets in cancer therapy, and the pyridine moiety in this compound serves as a critical building block for developing potent and selective inhibitors. Recent publications have demonstrated its utility in the synthesis of novel compounds with enhanced binding affinity and reduced off-target effects, paving the way for next-generation anticancer agents.

Additionally, the compound's unique structural features, including the difluoromethyl and bromomethyl groups, have been exploited in medicinal chemistry to improve metabolic stability and bioavailability. Researchers have utilized it in the design of prodrugs and PROTACs (Proteolysis Targeting Chimeras), where its reactivity enables efficient conjugation with other pharmacophores. These innovations are particularly relevant in addressing drug resistance and improving therapeutic outcomes in challenging disease areas such as neurodegenerative disorders and infectious diseases.

Recent mechanistic studies have also shed light on the compound's reactivity in cross-coupling reactions, which are fundamental to modern organic synthesis. Advances in catalytic systems have enabled more efficient transformations, reducing the need for harsh conditions and improving yields. This progress is critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

In conclusion, Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS: 1361749-97-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to process chemistry, underscoring its importance in the development of novel therapeutics. Future research is expected to further explore its potential in emerging areas such as targeted protein degradation and antibody-drug conjugates, solidifying its role in advancing medical science.